Cas no 1798491-02-7 (8-(3-chlorobenzoyl)-3-(methylsulfanyl)-8-azabicyclo[3.2.1]octane)

• Product Name: 8-(3-chlorobenzoyl)-3-(methylsulfanyl)-8-azabicyclo[3.2.1]octane
• CAS No: 1798491-02-7
• MF: C₁₅H₁₈ClNOS
• MW: 295.827521800995
• CID: 5374983
• Update Time: 2025-05-23

8-(3-chlorobenzoyl)-3-(methylsulfanyl)-8-azabicyclo[3.2.1]octane Chemical and Physical Properties

Names and Identifiers

• (3-chlorophenyl)-(3-methylsulfanyl-8-azabicyclo[3.2.1]octan-8-yl)methanone
• 8-(3-chlorobenzoyl)-3-(methylsulfanyl)-8-azabicyclo[3.2.1]octane

• Inchi： 1S/C15H18ClNOS/c1-19-14-8-12-5-6-13(9-14)17(12)15(18)10-3-2-4-11(16)7-10/h2-4,7,12-14H,5-6,8-9H2,1H3
• InChI Key： RUHTYWHOWAEDJD-UHFFFAOYSA-N
• SMILES： C(C1=CC=CC(Cl)=C1)(N1C2CCC1CC(SC)C2)=O

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Piperidines N-acylpiperidines N-benzoylpiperidines

Additional information on 8-(3-chlorobenzoyl)-3-(methylsulfanyl)-8-azabicyclo[3.2.1]octane

Professional Introduction to Compound with CAS No. 1798491-02-7 and Product Name: 8-(3-chlorobenzoyl)-3-(methylsulfanyl)-8-azabicyclo[3.2.1]octane

The compound with the CAS number 1798491-02-7 and the product name 8-(3-chlorobenzoyl)-3-(methylsulfanyl)-8-azabicyclo[3.2.1]octane represents a significant advancement in the field of medicinal chemistry. This bicyclic structure, featuring a nitrogen atom within a fused three-membered ring system, has garnered considerable attention due to its unique pharmacophoric features and potential therapeutic applications.

The molecular framework of 8-(3-chlorobenzoyl)-3-(methylsulfanyl)-8-azabicyclo[3.2.1]octane incorporates several key functional groups that contribute to its chemical reactivity and biological activity. The presence of a chlorobenzoyl moiety at the 8-position introduces electrophilic centers that can participate in various chemical transformations, while the methylsulfanyl group at the 3-position provides a hydrophobic anchor and may influence solubility and metabolic stability. The nitrogen-containing bicyclic core, specifically an azabicyclo[3.2.1]octane scaffold, is known for its structural rigidity and ability to mimic natural bioactive scaffolds, making it a promising candidate for drug discovery.

Recent research in medicinal chemistry has highlighted the importance of heterocyclic compounds in developing novel therapeutic agents. The azabicyclo[3.2.1]octane core has been extensively studied for its role in modulating various biological pathways, including GABA receptor interactions, which are relevant to central nervous system (CNS) disorders such as anxiety and epilepsy. The structural features of this compound allow for precise tuning of pharmacokinetic properties, such as blood-brain barrier penetration, which is crucial for CNS drug development.

The 3-chlorobenzoyl substituent in 8-(3-chlorobenzoyl)-3-(methylsulfanyl)-8-azabicyclo[3.2.1]octane not only enhances the compound's affinity for target receptors but also facilitates further derivatization through nucleophilic aromatic substitution or other electrophilic aromatic reactions. This versatility makes it an attractive scaffold for structure-activity relationship (SAR) studies aimed at optimizing potency and selectivity.

Moreover, the methylsulfanyl group contributes to the compound's metabolic profile by potentially influencing phase II drug metabolism pathways, such as glucuronidation or sulfation. This feature is particularly important for assessing the compound's safety and duration of action in vivo. Preclinical studies have begun to explore the pharmacological effects of derivatives of this scaffold, demonstrating promising results in models of pain modulation and anti-inflammatory responses.

The synthesis of 8-(3-chlorobenzoyl)-3-(methylsulfanyl)-8-azabicyclo[3.2.1]octane involves multi-step organic transformations that require careful optimization to ensure high yield and purity. Key synthetic strategies include ring-closing metathesis to construct the bicyclic core, followed by functional group interconversions to introduce the chlorobenzoyl and methylsulfanyl moieties. Advances in catalytic methods have enabled more efficient and sustainable synthetic routes, aligning with green chemistry principles.

In conclusion, 8-(3-chlorobenzoyl)-3-(methylsulfanyl)-8-azabicyclo[3.2.1]octane represents a compelling example of how structural innovation in medicinal chemistry can lead to novel therapeutic candidates. Its unique combination of pharmacophoric elements and promising preclinical data make it a valuable asset in ongoing drug discovery efforts aimed at addressing unmet medical needs.